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Compound of Interest

Pyridinium
Compound Name:
triffuoromethanesulfonate

Cat. No. B1631010

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Pyridinium
trifluoromethanesulfonate (CAS No. 52193-54-1), a compound utilized as a catalyst in
various chemical reactions. Adherence to the following protocols is crucial to ensure the safety
of laboratory personnel and the integrity of research.

Physicochemical and Hazard Profile

Pyridinium trifluoromethanesulfonate is a white solid that is miscible with water and soluble
in polar solvents.[1][2][3] It is a combustible solid and requires careful handling due to its

hazardous properties.[4]

Quantitative Data Summary

The following table summarizes the key physicochemical and toxicological data for Pyridinium
trifluoromethanesulfonate.
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Property Value Reference
Molecular Formula CeHsF3NO3S [2][4]1[5][6]
Molecular Weight 229.18 g/mol [4115][6]
Melting Point 221-223 °C (lit.) [11[2][4]
Form Solid [4]

GHS Hazard Classifications

Acute Toxicity, Oral (Category
4) Acute Toxicity, Dermal
(Category 4) Acute Toxicity,
Inhalation (Category 4) Skin
Irritation (Category 2) Serious
Eye Irritation (Category 2)
Specific Target Organ Toxicity
— Single Exposure (Category
3, Respiratory system)

(410517181

Signal Word

Warning

[4]115]

Hazard Statements

H302: Harmful if swallowed
H312: Harmful in contact with
skin H315: Causes skin
irritation H319: Causes serious
eye irritation H332: Harmful if
inhaled H335: May cause

respiratory irritation

[A10510710810]

Experimental Protocols and Handling Procedures

Strict adherence to the following protocols is mandatory when working with Pyridinium

trifluoromethanesulfonate to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of required PPE must be conducted before handling. The

following diagram outlines the minimum required PPE.
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Caption: Minimum required personal protective equipment for handling Pyridinium
trifluoromethanesulfonate.

Engineering Controls

All work with Pyridinium trifluoromethanesulfonate should be conducted in a properly
functioning and certified laboratory chemical fume hood.[10] Ensure that an emergency
eyewash station and safety shower are readily accessible and within a ten-second travel
distance (approximately 50 feet).[10]

Handling and Storage
e Handling:

[¢]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][8]

[e]

Wash hands and any exposed skin thoroughly after handling.[8]

o

Do not eat, drink, or smoke when using this product.[7][8]

o

Avoid dust formation.[8]

[¢]

Use only outdoors or in a well-ventilated area.[7][8]
» Storage:
o Store in a cool, dry, and well-ventilated place.[3]

o Keep the container tightly closed.[3][7][8]
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o Store locked up.[7][8]

o Store under an inert gas (nitrogen or argon) at 2-8°C for long-term storage.[2]

o Keep away from strong oxidizing agents.[3]

The following diagram illustrates the logical workflow for the safe handling and storage of
Pyridinium trifluoromethanesulfonate.
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Handling {;rocedures

[ Don Appropriate PPE ]
;
[Work in a Certified Fume Hood ]
;
[ Avoid Inhalation of Dust ]
;
[ Avoid Skin and Eye Contact ]
;
[ No Eating, Drinking, or Smoking ]
;
[Wash Hands After Handling ]

Storage Procedures

[ Store in a Cool, Dry, Well-Ventilated Area]

[ Keep Container Tightly Closed ]

Store Locked Up
[Store Under Inert Gas (2—8°C)]

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Pyridinium
trifluoromethanesulfonate.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical. The following diagram
outlines the necessary steps for different types of exposure.
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Caption: Emergency first-aid procedures for exposure to Pyridinium
trifluoromethanesulfonate.

Accidental Release Measures
e Small Spills (<100ml):

o Ensure adequate ventilation.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
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o Collect the spilled material in a sealed, airtight, and compatible waste container.
o Clean the spill area with a suitable solvent and then wash with soap and water.

o Dispose of the waste according to institutional and local regulations.

e Large Spills:

[¢]

Evacuate the area immediately.

[¢]

Secure the area and prevent entry.

[e]

Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.[10]

[e]

Do not attempt to clean up a large spill without proper training and equipment.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: In case of fire, the following can be released: Carbon
monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx), Sulfur oxides, and Hydrogen
fluoride.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Waste Disposal

All waste containing Pyridinium trifluoromethanesulfonate must be collected in a
designated, sealed, and properly labeled waste container.[10] The container should be stored
away from incompatible materials.[10] Dispose of the waste through a licensed professional
waste disposal service in accordance with all applicable federal, state, and local regulations.
Do not release into the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

